Cas no 2138151-54-7 (1-(2-Methylpiperidin-4-yl)prop-2-yn-1-one)

• Product Name: 1-(2-Methylpiperidin-4-yl)prop-2-yn-1-one
• CAS No: 2138151-54-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5295008
• PubChem ID: 165463948
• Update Time: 2025-11-07

1-(2-Methylpiperidin-4-yl)prop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 2138151-54-7
• EN300-796313
• 1-(2-methylpiperidin-4-yl)prop-2-yn-1-one
• 1-(2-Methylpiperidin-4-yl)prop-2-yn-1-one

• Inchi： 1S/C9H13NO/c1-3-9(11)8-4-5-10-7(2)6-8/h1,7-8,10H,4-6H2,2H3
• InChI Key： VGDRLXVIPJMQKG-UHFFFAOYSA-N
• SMILES： O=C(C#C)C1CCNC(C)C1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(2-Methylpiperidin-4-yl)prop-2-yn-1-one

1-(2-Methylpiperidin-4-yl)prop-2-yn-1-one: A Comprehensive Overview

1-(2-Methylpiperidin-4-yl)prop-2-yn-1-one, identified by the CAS number 2138151-54-7, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various chemical and biological contexts. The molecule consists of a piperidine ring substituted with a methyl group at the 2-position and a propargyl ketone group at the 4-position, creating a structure that is both structurally complex and functionally versatile.

The synthesis of 1-(2-Methylpiperidin-4-yl)prop-2-yn-1-one involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as the formation of the propargyl ketone moiety. These innovations not only enhance the efficiency of the synthesis but also pave the way for further modifications of the molecule to explore its full potential.

The structural uniqueness of this compound lies in its combination of a piperidine ring and an alkyne group. The piperidine ring, being a six-membered amine-containing ring, contributes to the molecule's ability to interact with various biological targets. The propargyl ketone group, on the other hand, introduces reactivity that can be exploited in both chemical transformations and biological assays. This duality makes 1-(2-Methylpiperidin-4-yl)prop-2-yn-1-one a valuable building block in medicinal chemistry.

In terms of applications, this compound has shown promise in several areas. One notable application is its use as an intermediate in the synthesis of bioactive molecules. For example, recent studies have demonstrated its utility in constructing complex natural product analogs, which are essential for drug discovery efforts. Additionally, the compound's reactivity has been leveraged in click chemistry reactions, enabling the rapid assembly of larger molecular frameworks with precision.

The latest research on 1-(2-Methylpiperidin-4-yl)prop-2-yne-based compounds has focused on their potential as therapeutic agents. For instance, investigations into their ability to modulate enzyme activity or target specific receptors have revealed intriguing leads for drug development. Moreover, computational studies have provided insights into the molecular interactions that govern their bioactivity, offering valuable guidance for further optimization.

In conclusion, 1-(2-Methylpiperidin-4-y-l)prop-2-yne-one) stands out as a compound with multifaceted applications and promising potential. Its unique structure, efficient synthesis methods, and diverse reactivity make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new facets of this compound's properties and applications, it is poised to play an increasingly important role in advancing chemical science and drug discovery.